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Compound of Interest

Compound Name: Dimethyl Fumarate

Cat. No.: B10753143 Get Quote

Ensuring the safe and compliant disposal of dimethyl fumarate is paramount for protecting

personnel and the environment. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage dimethyl fumarate waste in a

laboratory setting, adhering to best practices and regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle dimethyl fumarate with

appropriate personal protective equipment (PPE). This includes, but is not limited to:

Eye Protection: Safety goggles with side-shields meeting EN 166 standards or equivalent.[1]

Hand Protection: Impervious protective gloves.[1][2]

Skin and Body Protection: An impervious clothing, such as a lab coat, and appropriate

coveralls.[1][2][3]

Respiratory Protection: A suitable respirator should be used when ventilation is inadequate

or when handling the powder form to avoid dust inhalation.[2][4]

Always work in a well-ventilated area, preferably under a chemical fume hood, to minimize

exposure.[2][5][6] Ensure that eyewash stations and safety showers are readily accessible.[1]

[4]
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Step-by-Step Disposal Procedures
The disposal of dimethyl fumarate must comply with all federal, state, and local environmental

regulations.[2][3] It is classified as toxic to aquatic life with long-lasting effects, and its release

into the environment must be avoided.[5]

1. Waste Identification and Segregation:

Clearly label all containers with dimethyl fumarate waste.
Do not mix dimethyl fumarate waste with other waste streams unless specifically instructed
by your institution's environmental health and safety (EHS) office.[5]
Keep dimethyl fumarate in its original container if possible.[5]

2. Disposal of Unused or Expired Dimethyl Fumarate:

Preferred Method: The primary recommendation is to offer surplus and non-recyclable
solutions to a licensed disposal company.[5]
Incineration: An alternative is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[5][7] This should
only be performed by a licensed waste disposal facility.

3. Disposal of Contaminated Materials:

Solid Waste: Items such as contaminated gloves, weigh boats, and paper towels should be
collected in a designated, sealed container.
Liquid Waste: Solutions containing dimethyl fumarate should be collected in a properly
labeled, sealed, and non-reactive waste container.
Empty Containers: Handle uncleaned containers as you would the product itself.[5] They
should be disposed of as unused product.[5]

4. Spill Management and Cleanup:

In the event of a spill, evacuate personnel from the immediate area.
For dry spills, carefully sweep up the material, avoiding dust formation, and place it into a
suitable, closed container for disposal.[1][5][6]
For wet spills, absorb the solution with an inert, non-combustible material (e.g., vermiculite,
sand, or earth) and place it in a sealed container for disposal.
Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials for
disposal as hazardous waste.
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Prevent spilled material from entering drains or waterways.[2][5][6]

Regulatory and Hazard Information
The following table summarizes key hazard and regulatory information for dimethyl fumarate.

Parameter Information

GHS Hazard Statements

H302: Harmful if swallowed. H312: Harmful in

contact with skin. H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation. H335: May

cause respiratory irritation. H411: Toxic to

aquatic life with long lasting effects.[2][5]

GHS Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P273: Avoid

release to the environment. P280: Wear

protective gloves/protective clothing/eye

protection/face protection. P302+P352: IF ON

SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P501: Dispose of

contents/container in accordance with

local/regional/national/international regulations.

[2][3][6]

RCRA Waste Codes

While not universally listed, consult with your

EHS office for appropriate waste codes. One

source identifies "F0069" for Dimethyl

Fumarate.[7]

Transport Information

UN Number: 3077, Class: 9, Packing Group: III,

Proper Shipping Name: ENVIRONMENTALLY

HAZARDOUS SUBSTANCE, SOLID, N.O.S.

(dimethyl fumarate).
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

dimethyl fumarate.

Dimethyl Fumarate Waste Generated

Is the waste unused/expired pure substance or contaminated material?

Unused/Expired Pure Substance

Pure

Contaminated Material (PPE, glassware, etc.)

Contaminated

Is a licensed disposal company available?

Segregate and store in a labeled, sealed container.

Arrange for pickup by a licensed disposal company.

Yes

Consult EHS for approved incineration protocol.

No

Disposal Complete

Click to download full resolution via product page
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Caption: Decision workflow for dimethyl fumarate disposal.

Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations. Always consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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